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Compound of Interest

Compound Name: 4-tert-Butylphenyl isothiocyanate

Cat. No.: B093704 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 4-tert-Butylphenyl
Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data sheet (MSDS) for 4-
tert-Butylphenyl isothiocyanate (CAS No. 19241-24-8). It is intended to equip researchers,

scientists, and drug development professionals with the critical safety and handling information

required to work with this compound responsibly. This document synthesizes technical data

with practical insights to ensure a thorough understanding of the associated hazards and the

necessary precautions.

Introduction to 4-tert-Butylphenyl Isothiocyanate
4-tert-Butylphenyl isothiocyanate is a versatile reagent employed in various scientific

disciplines. Its primary utility lies in its function as a derivatization reagent in analytical

chemistry, particularly for the detection and quantification of amines and amino acids.[1] The

isothiocyanate group readily reacts with primary amines to form stable thiourea derivatives,

which can be easily analyzed using techniques such as high-performance liquid

chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).[1] Furthermore,

its role extends to the synthesis of agrochemicals and pharmaceutical intermediates, where it

introduces a hydrophobic tert-butyl aromatic moiety into larger molecular structures.[1] Given

its reactivity and potential hazards, a comprehensive understanding of its safety profile is

paramount for all personnel handling this compound.
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Chemical and Physical Properties
A foundational understanding of the physical and chemical properties of a substance is crucial

for its safe handling and storage.

Property Value Reference

CAS Number 19241-24-8 [1][2][3]

Molecular Formula C11H13NS [1][3]

Molecular Weight 191.29 g/mol [1][3]

Appearance
White to Orange to Green

powder to crystal
[2][4]

Melting Point
37.0 to 41.0 °C (98.6 to 105.8

°F)
[2][4]

Boiling Point 277 °C (530.6 °F) [2][4]

Flash Point 123 °C (253.4 °F) [2][4]

Purity >98.0% (GC) [2][4]

Hazard Identification and GHS Classification
4-tert-Butylphenyl isothiocyanate is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are acute toxicity, skin irritation, serious eye irritation, and respiratory irritation.

GHS Pictograms:

GHS Hazard Pictograms for 4-tert-Butylphenyl Isothiocyanate

Signal Word:Danger[2][4]

Hazard Statements:

H301 + H331: Toxic if swallowed or if inhaled.[2][4]
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H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

sections below, integrated into the specific handling and emergency procedures.

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with 4-tert-Butylphenyl
isothiocyanate to minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Fume Hood: All work with this compound, including weighing and transferring, must be

conducted in a properly functioning chemical fume hood to prevent inhalation of dust or

vapors.[5]

Ventilation: Ensure adequate ventilation in the laboratory.[2][5]

Personal Protective Equipment (PPE)
A critical aspect of safe handling is the consistent and correct use of personal protective

equipment.
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Before Handling

Wear Appropriate PPE:
- Safety Goggles/Face Shield

- Chemical-Resistant Gloves (e.g., Nitrile)
- Lab Coat

Handle in a Chemical Fume Hood

Store in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area

Work Complete

Click to download full resolution via product page

Recommended Personal Protective Equipment Workflow

Handling Procedures
Avoid Contact: Prevent contact with skin, eyes, and clothing.[6][7]

Avoid Dust and Aerosol Formation: Handle the solid material carefully to avoid generating

dust.[7]

Use Appropriate Tools: Use spatulas and other tools that will not generate static electricity.

Do Not Ingest or Inhale: Do not eat, drink, or smoke when using this product.[2][4] Avoid

breathing dust, fume, gas, mist, vapors, or spray.[2][4]
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Storage Conditions
Container: Keep the container tightly closed in a dry and well-ventilated place.[2][4]

Temperature: Store refrigerated (0-10°C).[4]

Inert Atmosphere: Store under an inert gas as the compound is moisture-sensitive.[4]

Incompatible Materials: Keep away from strong oxidizing agents, acids, bases, alcohols, and

amines.[6][8]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor immediately.[2][4]

If on Skin: Wash with plenty of water.[2][4] If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[9]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[2][4] Do NOT

induce vomiting.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific Hazards: May be combustible at high temperatures.[7] Thermal decomposition can

lead to the release of irritating gases and vapors.[10]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.
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Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment. Evacuate personnel

to safe areas. Ensure adequate ventilation.[10]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[7]

Avoid creating dust.

Toxicological Information
The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[11]

Acute Toxicity: Toxic if swallowed or if inhaled.[2][4]

Skin Corrosion/Irritation: Causes skin irritation.[2][4]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][4]

Respiratory or Skin Sensitization: While not explicitly stated for this specific compound in the

provided results, isothiocyanates as a class can be sensitizers.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][4]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][4] Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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